Cas no 2138411-86-4 (1-Hexyne, 3,4-dimethyl)

• Product Name: 1-Hexyne, 3,4-dimethyl
• CAS No: 2138411-86-4
• MF: C₈H₁₄
• MW: 110.196762561798
• CID: 6003598
• PubChem ID: 529270
• Update Time: 2025-06-15

1-Hexyne, 3,4-dimethyl Chemical and Physical Properties

Names and Identifiers

• 2138411-86-4
• 1-Hexyne, 3,4-dimethyl
• EN300-787712
• GYXPVYPQOHEKON-UHFFFAOYSA-N
• 3,4-dimethylhex-1-yne

• Inchi： 1S/C8H14/c1-5-7(3)8(4)6-2/h1,7-8H,6H2,2-4H3
• InChI Key： GYXPVYPQOHEKON-UHFFFAOYSA-N
• SMILES： C(C)(CC)C(C#C)C

Computed Properties

• Exact Mass: 110.109550447g/mol
• Monoisotopic Mass: 110.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 93.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Carbides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides

Additional information on 1-Hexyne, 3,4-dimethyl

Introduction to 1-Hexyne, 3,4-dimethyl (CAS No. 2138411-86-4)

1-Hexyne, 3,4-dimethyl, identified by the chemical compound identifier CAS No. 2138411-86-4, is a specialized organic molecule that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, serves as a versatile intermediate in the synthesis of various high-value chemicals and potential therapeutic agents. The presence of multiple reactive sites in its molecular structure makes it a valuable building block for further functionalization, enabling the development of novel compounds with tailored properties.

The molecular structure of 1-Hexyne, 3,4-dimethyl consists of a hexynyl backbone with two methyl substituents at the 3rd and 4th carbon positions. This configuration imparts distinct electronic and steric properties to the molecule, making it particularly useful in cross-coupling reactions and other organic transformations. The alkyne functional group (C≡C) is a key feature that facilitates various chemical modifications, including Sonogashira couplings, which are widely employed in the construction of complex organic frameworks.

In recent years, there has been growing interest in the applications of alkynes in medicinal chemistry due to their ability to form stable and predictable bonds under mild conditions. 1-Hexyne, 3,4-dimethyl has been explored as a precursor in the synthesis of biologically active molecules, including those with potential antimicrobial and anti-inflammatory properties. Researchers have leveraged its reactivity to develop novel heterocyclic compounds that exhibit promising pharmacological activities. The compound’s ability to undergo selective functionalization has made it a valuable tool in drug discovery pipelines.

One of the most notable applications of 1-Hexyne, 3,4-dimethyl is in the field of materials science, where it serves as a precursor for the synthesis of advanced polymers and coatings. The alkyne group can be polymerized or incorporated into polymer backbones to enhance material properties such as thermal stability and mechanical strength. Recent studies have demonstrated its utility in creating conductive polymers for electronic applications, highlighting its versatility beyond traditional pharmaceutical uses.

The synthesis of 1-Hexyne, 3,4-dimethyl typically involves multi-step organic transformations starting from readily available precursors. Advanced synthetic methodologies have been developed to achieve high yields and purity levels, ensuring that researchers can reliably utilize this compound in their studies. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly effective in constructing the desired molecular framework with minimal side products.

From a research perspective, 1-Hexyne, 3,4-dimethyl has been instrumental in exploring new synthetic pathways and expanding the toolkit available to chemists. Its unique reactivity allows for innovative approaches to molecular construction, enabling the discovery of novel compounds with diverse applications. As synthetic chemistry continues to evolve, compounds like 1-Hexyne, 3,4-dimethyl will remain pivotal in driving advancements across multiple scientific disciplines.

The future prospects for 1-Hexyne, 3,4-dimethyl are promising, with ongoing research focusing on optimizing its synthetic routes and exploring new applications. Collaborative efforts between academia and industry are expected to yield further insights into its potential uses in pharmaceuticals and materials science. By leveraging its structural features and reactivity patterns, scientists aim to unlock new possibilities for developing innovative solutions that address global challenges.